N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine
Overview
Description
N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine, also known as sulbutiamine, is a synthetic derivative of thiamine (vitamin B1). Sulbutiamine has been researched for its potential cognitive enhancing effects, and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, as well as its potential future applications.
Mechanism of Action
The exact mechanism of action of N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine is not fully understood, but it is believed to enhance cholinergic and dopaminergic neurotransmission in the brain. Sulbutiamine has also been shown to increase the density of dopamine receptors in the prefrontal cortex, which may contribute to its cognitive enhancing effects.
Biochemical and Physiological Effects:
Sulbutiamine has been shown to increase the levels of thiamine and thiamine phosphate esters in the brain, which may contribute to its cognitive enhancing effects. Sulbutiamine has also been shown to increase the levels of acetylcholine and dopamine in the brain, which are neurotransmitters involved in cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine in lab experiments is its ability to enhance cognitive function, which may be useful in studies involving memory and attention. However, one limitation is that the exact mechanism of action of N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine is not fully understood, which may make it difficult to interpret study results.
Future Directions
There are several potential future directions for research on N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine. One area of interest is its potential use in the treatment of cognitive impairments, such as Alzheimer's disease. Another area of interest is its potential use in the treatment of psychiatric disorders, such as depression and anxiety. Additionally, further research is needed to fully understand the mechanism of action of N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine, and to determine its long-term effects on cognitive function.
Synthesis Methods
Sulbutiamine can be synthesized by the reaction of thiamine with isobutyraldehyde in the presence of sulfuric acid. The resulting product is then treated with sodium hydroxide to yield N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine.
Scientific Research Applications
Sulbutiamine has been investigated for its potential cognitive enhancing effects, particularly in the areas of memory and attention. Studies have shown that N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine may improve cognitive function in healthy individuals, as well as in those with cognitive impairments.
properties
IUPAC Name |
N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N5OS/c1-6(3-16(2)15)14-9-7-8(11-4-10-7)12-5-13-9/h4-6H,3H2,1-2H3,(H2,10,11,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYDLFWIYMHMMSA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CS(=O)C)NC1=NC=NC2=C1NC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-methylsulfinylpropan-2-yl)-7H-purin-6-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-bromo-6-methyl-N-[2-(1-methyl-1,2,4-triazol-3-yl)ethyl]pyridin-2-amine](/img/structure/B6631408.png)
![5-fluoro-2-nitro-N-[3-(triazol-1-yl)propyl]aniline](/img/structure/B6631417.png)
![2-methylsulfonyl-N-[2-(oxolan-3-yl)ethyl]aniline](/img/structure/B6631426.png)
![[1-(Naphthalen-1-ylmethyl)piperidin-4-yl]methanol](/img/structure/B6631444.png)
